Tris(2,5-xylyl) phosphate
Overview
Description
Tris(2,5-xylyl) phosphate is an organic phosphate compound with the molecular formula C24H27O4P . It is a solid substance with a melting point of 79.8°C and an estimated boiling point of 243.75°C . It is widely used in various plastics and rubbers as a plasticizer and flame retardant .
Synthesis Analysis
Tris(2,5-xylyl) phosphate is generally synthesized through the esterification reaction of 2,5-dimethylphenol and phosphoric acid chloride . The specific steps include reacting 2,5-dimethylphenol with phosphoric acid chloride to produce an intermediate product, and then removing the chlorine atom from the product under alkaline conditions to obtain the final product .Molecular Structure Analysis
The molecular structure of Tris(2,5-xylyl) phosphate consists of a central phosphorus atom surrounded by four oxygen atoms, each of which is connected to a 2,5-dimethylphenyl group . The molecular weight of this compound is 410.44 .Physical And Chemical Properties Analysis
Tris(2,5-xylyl) phosphate is a solid substance with a density of 1.1970 . It has a melting point of 79.8°C and an estimated boiling point of 243.75°C .Scientific Research Applications
1. Flame Retardant in Plastics and Rubbers Tris(2,5-xylyl) phosphate exhibits excellent heat resistance and flame retardant properties. It can effectively reduce the combustibility of plastics and rubbers, thereby enhancing their flame retardant rating .
Flame Retardant in Coatings
Apart from plastics and rubbers, Tris(2,5-xylyl) phosphate is also used as a flame retardant in various coatings . This helps to prevent or slow the spread of fire, providing an additional layer of safety.
Flame Retardant in Textiles
Textiles are another area where Tris(2,5-xylyl) phosphate finds application. It is used as a flame retardant in textiles, which can help to prevent or slow down the spread of fire .
4. Flame Retardant in Adhesives and Binders Tris(2,5-xylyl) phosphate is also used as a flame retardant in adhesives and binders . This can enhance the safety of these products by reducing their flammability.
Component in Hydraulic Fluids
Trixylyl phosphate, a compound similar to Tris(2,5-xylyl) phosphate, is generally used as a flame retardant in hydraulic fluids . It’s plausible that Tris(2,5-xylyl) phosphate could have similar applications.
Research on Degradation Processes
Tris(2,5-xylyl) phosphate, like other organophosphorus esters, is used in diverse industries, resulting in an increased concentration of these compounds in industrial wastewater . Research has been conducted to examine the degradation of similar compounds through the implementation of oxidation techniques . This research could potentially be applied to Tris(2,5-xylyl) phosphate as well.
Mechanism of Action
Target of Action
Tris(2,5-xylyl) phosphate is an organic phosphate ester compound . It is widely used in various plastics and rubbers as a plasticizer and flame retardant . The primary targets of this compound are the materials it is added to, such as plastics, rubbers, coatings, textiles, adhesives, and binders .
Mode of Action
The compound works by imparting heat resistance and flame-retardant properties to the materials it is added to . It effectively reduces the flammability of plastics and rubbers, thereby enhancing their flame-retardant grade .
Biochemical Pathways
It is known that the compound is generally prepared through the esterification reaction of 2,5-dimethylphenol and phosphorus oxychloride . The specific steps include reacting 2,5-dimethylphenol with phosphorus oxychloride to produce an intermediate product, which then undergoes dechlorination under alkaline conditions to yield the final product .
Pharmacokinetics
It is known that the compound is a colorless to light yellow solid with good solubility .
Result of Action
The primary result of the action of Tris(2,5-xylyl) phosphate is the enhancement of the flame-retardant grade of the materials it is added to . It effectively reduces the flammability of these materials, making them safer for use in various applications .
Action Environment
The action of Tris(2,5-xylyl) phosphate can be influenced by environmental factors. For instance, it may decompose to produce toxic gases under high-temperature conditions . Therefore, it should be kept away from heat sources . During use, good ventilation should be ensured, and inhalation or skin contact should be avoided . If it accidentally contacts the skin or eyes, it should be immediately washed off with plenty of clean water, and medical help should be sought . In the storage and handling process, it should be kept dry and sealed, away from fire sources and oxidants . It must be managed and disposed of in accordance with relevant regulations and safety procedures .
properties
IUPAC Name |
tris(2,5-dimethylphenyl) phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27O4P/c1-16-7-10-19(4)22(13-16)26-29(25,27-23-14-17(2)8-11-20(23)5)28-24-15-18(3)9-12-21(24)6/h7-15H,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDHAARLWBHZGIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OP(=O)(OC2=C(C=CC(=C2)C)C)OC3=C(C=CC(=C3)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27O4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90940648 |
Source
|
| Record name | Tris(2,5-dimethylphenyl) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90940648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
410.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [HSDB] |
Source
|
| Record name | Tris(2,5-xylenyl)phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7652 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
260-265 °C @ 8 mm Hg |
Source
|
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Sol in ether, benzene; slightly soluble in ethanol |
Source
|
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.197 @ 25 °C, Inflammable; pour point= -60 °C; density: 1.14 kg/l /Trixylyl phosphate/ |
Source
|
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000003 [mmHg] |
Source
|
| Record name | Tris(2,5-xylenyl)phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7652 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Impurities |
Tri-o-cresyl phosphate and other o-cresyl-components /TXP formulations/ |
Source
|
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Tris(2,5-xylyl) phosphate | |
Color/Form |
Crystals (from crystallization with dilute alcohol) | |
CAS RN |
19074-59-0 |
Source
|
| Record name | Phenol, 2,5-dimethyl-, 1,1′,1′′-phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19074-59-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tris(2,5-xylenyl)phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019074590 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2, phosphate (3:1) | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66475 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Tris(2,5-dimethylphenyl) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90940648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tris(2,5-xylyl) phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.893 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PP52A5JDYU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
79.8 °C |
Source
|
| Record name | TRIS(2,5-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3909 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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